![molecular formula C16H11F3N2OS2 B390986 [3-Amino-6-thiophen-2-yl-4-(trifluoromethyl)-2-thieno[2,3-b]pyridinyl]-cyclopropylmethanone](/img/structure/B390986.png)
[3-Amino-6-thiophen-2-yl-4-(trifluoromethyl)-2-thieno[2,3-b]pyridinyl]-cyclopropylmethanone
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Overview
Description
[3-amino-6-thiophen-2-yl-4-(trifluoromethyl)-2-thieno[2,3-b]pyridinyl]-cyclopropylmethanone is a thienopyridine.
Scientific Research Applications
Antitumor Agents
A compound structurally related to 3-Amino-6-thiophen-2-yl-4-(trifluoromethyl)-2-thieno[2,3-b]pyridinyl]-cyclopropylmethanone was identified as a potent cytotoxic agent against tumorigenic cell lines. This suggests potential applications in cancer research and treatment (Hayakawa et al., 2004).
Spectroscopic Properties
The spectroscopic properties of similar compounds have been studied, indicating their utility in molecular fluorescence and quantum chemistry calculations. These properties could be leveraged in analytical chemistry or material sciences (Al-Ansari, 2016).
Synthesis and Characterization
Several studies focus on the synthesis and characterization of novel compounds related to 3-Amino-6-thiophen-2-yl-4-(trifluoromethyl)-2-thieno[2,3-b]pyridinyl]-cyclopropylmethanone. This research provides insights into new methodologies for creating similar molecules, which could be valuable in pharmaceuticals and material sciences (Mabkhot et al., 2015).
Antibacterial and Anti-Inflammatory Activities
Some derivatives have shown significant antibacterial and anti-inflammatory activities. This implies that these compounds could be developed as new therapeutic agents for treating bacterial infections and inflammation (Lahsasni et al., 2018).
Molecular Docking Studies
Molecular docking studies of related compounds suggest potential interactions with biological targets. This research is crucial in drug design, providing a basis for the development of new drugs (Shahana & Yardily, 2020).
Heterocyclic Chemistry
The compound's chemistry is closely related to the field of heterocyclic chemistry, with several studies focusing on the synthesis of new heterocyclic compounds. This is significant for the development of new materials and pharmaceuticals (El-Meligie et al., 2020).
Properties
Molecular Formula |
C16H11F3N2OS2 |
---|---|
Molecular Weight |
368.4g/mol |
IUPAC Name |
[3-amino-6-thiophen-2-yl-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-cyclopropylmethanone |
InChI |
InChI=1S/C16H11F3N2OS2/c17-16(18,19)8-6-9(10-2-1-5-23-10)21-15-11(8)12(20)14(24-15)13(22)7-3-4-7/h1-2,5-7H,3-4,20H2 |
InChI Key |
UWBCHNUFEKEGCH-UHFFFAOYSA-N |
SMILES |
C1CC1C(=O)C2=C(C3=C(S2)N=C(C=C3C(F)(F)F)C4=CC=CS4)N |
Canonical SMILES |
C1CC1C(=O)C2=C(C3=C(S2)N=C(C=C3C(F)(F)F)C4=CC=CS4)N |
Pictograms |
Acute Toxic; Irritant |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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